Cas no 847248-44-6 (Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)-)

• Product Name: Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)-
• CAS No: 847248-44-6
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• MDL: MFCD09749696
• CID: 716426
• PubChem ID: 16740688
• Update Time: 2025-05-30

Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)-
• 6-(3,4-dihydro-2H-pyrrol-5-yl)quinoline
• 6-(4,5-DIHYDRO-3H-PYRROL-2-YL)-QUINOLINE
• SY253303
• 2-Amino-4-ethoxy-6-methylamino-1,3,5-triazine
• AKOS005256652
• MFCD09749696
• 847248-44-6
• DTXSID00587624

• MDL： MFCD09749696
• Inchi： 1S/C13H12N2/c1-3-10-9-11(12-4-2-8-14-12)5-6-13(10)15-7-1/h1,3,5-7,9H,2,4,8H2
• InChI Key： IAPOJJPFEQXKLL-UHFFFAOYSA-N
• SMILES： N1CCCC=1C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 196.10000
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 342.3°C at 760 mmHg
• Flash Point: 160.8°C
• Refractive Index: 1.656
• PSA: 25.25000
• LogP: 2.25330

Additional information on Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)-

Comprehensive Overview of Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)- (CAS No. 847248-44-6)

The compound Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)-, identified by its CAS No. 847248-44-6, is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. This quinoline derivative is characterized by its unique structural framework, combining a quinoline core with a 3,4-dihydro-2H-pyrrole moiety. Such structural features make it a valuable intermediate in the synthesis of bioactive compounds and functional materials.

In recent years, the demand for quinoline-based compounds has surged due to their versatile applications in drug discovery and organic electronics. Researchers are particularly interested in 6-substituted quinoline derivatives like Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)- for their potential as kinase inhibitors, antimicrobial agents, and fluorescent probes. The pyrrole ring in its structure enhances its electron-donating properties, making it a candidate for optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of CAS No. 847248-44-6 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling or condensation reactions. Its purity and stability are critical for reproducibility in research, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. This compound’s molecular weight and solubility profile further influence its utility in various solvents, a topic frequently searched by chemists optimizing reaction conditions.

From a commercial perspective, Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)- is often listed under categories like pharmaceutical intermediates or specialty chemicals. Suppliers emphasize its role in developing targeted therapies, aligning with trends in personalized medicine. Environmental and regulatory considerations also drive interest in green synthesis methods for such compounds, reflecting broader industry shifts toward sustainable chemistry.

Frequently asked questions about CAS No. 847248-44-6 include inquiries about its storage conditions, handling precautions, and compatibility with other reagents. These practical concerns highlight its niche yet growing relevance in laboratories. Additionally, computational studies exploring its molecular docking potential or QSAR (Quantitative Structure-Activity Relationship) properties are emerging as hot topics in bioinformatics circles.

In summary, Quinoline,6-(3,4-dihydro-2H-pyrrol-5-yl)- represents a convergence of chemical innovation and applied research. Its dual utility in life sciences and advanced materials ensures sustained interest, while its structural modularity invites further exploration. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.